(E)-N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)but-2-enamide

• IUPAC Name: (E)-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]but-2-enamide
• InChI: InChI=1S/C18H17N3O/c1-3-7-17(22)19-15-10-5-4-9-14(15)16-12-21-11-6-8-13(2)18(21)20-16/h3-12H,1-2H3,(H,19,22)/b7-3+
• InChI Key: QPXRZKPRLDFELP-XVNBXDOJSA-N
• Canonical SMILES: CC=CC(=O)NC1=CC=CC=C1C2=CN3C=CC=C(C3=N2)C
• Isomeric SMILES: C/C=C/C(=O)NC1=CC=CC=C1C2=CN3C=CC=C(C3=N2)C
• Molecular Formula: C18H17N3O
• Molecular Weight: 291.3 g/mol

Description

Imidazopyridine is a fused bicyclic heterocycle that is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of imidazopyridine scaffolds can be achieved using different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of imidazopyridines include condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Future Directions

The future directions for research on imidazopyridines are likely to continue to explore their wide range of applications in medicinal chemistry and material science.